4-Amino-2-hydroxybenzenesulfonamide
Overview
Description
4-Amino-2-hydroxybenzenesulfonamide is a compound that belongs to the class of sulfonamides . Sulfonamides are organo-sulphur compounds containing the -SO2NH2 and/or -SO2NH- group . They exhibit a range of pharmacological activities, such as anti-carbonic anhydrase and anti-tetrahydropteroate synthetase, allowing them to play a role in treating a diverse range of disease states .
Scientific Research Applications
Synthesis of Complex Chemical Structures
4-Amino-2-hydroxybenzenesulfonamide has been utilized in the synthesis of complex chemical structures, such as fused-ring systems containing 1,2,4-benzo thiadiazines. These compounds have been prepared through reactions with aldehydes, allowing the fusion of additional rings to the benzothiadiazine structure (Wei, Bell, & Childress, 1966).
Development of Hypoglycemic Agents
In the field of medicinal chemistry, 4-Amino-2-hydroxybenzenesulfonamide derivatives have been synthesized for potential use as hypoglycemic agents. These compounds, including 2-hydroxy-1,4,3-benzoxathiazine-4,4-dioxides, have been prepared and described for their potential therapeutic applications (Suzue & Irikura, 1968).
Antimicrobial Applications
Some derivatives of 4-Amino-2-hydroxybenzenesulfonamide, like 4-[(8-hydroxyquinolin-5-yl)methyl]aminobenzenesulfonamide and its oxinates, have shown significant antimicrobial activity. These compounds have been evaluated against various bacterial strains and fungi, demonstrating higher antimicrobial activity compared to parent compounds (Vanparia et al., 2010).
Anticancer Research
In cancer research, derivatives of 4-Amino-2-hydroxybenzenesulfonamide have been synthesized and evaluated for their anticancer effects. For instance, aminothiazole-paeonol derivatives have been tested on various cancer cell lines, showing significant inhibitory activity, particularly against human gastric and colorectal adenocarcinomas (Tsai et al., 2016).
Pharmaceutical Development
The compound has also been used in the development of new pharmaceuticals. For example, aminobenzensulfonamides derivatives of mefenamic acid have been synthesized and evaluated as potential anti-inflammatory agents. These derivatives have shown significant anti-inflammatory activity in in vivo studies (Mahdi, 2017).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4-amino-2-hydroxybenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O3S/c7-4-1-2-6(5(9)3-4)12(8,10)11/h1-3,9H,7H2,(H2,8,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPFIHCDWQOSNCR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)O)S(=O)(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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